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Compound of Interest

Compound Name: CB-6644

Cat. No.: B606509

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for laboratory personnel
handling CB-6644, a potent and selective inhibitor of the RUVBL1/2 complex. Given its
biological activity and classification as a combustible solid that is highly hazardous to water,
adherence to these guidelines is essential to ensure personal safety and environmental
protection.

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling CB-6644 to ensure the
appropriate level of personal protection. The following table summarizes the recommended
PPE for various laboratory activities involving this compound.
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Activity

Recommended PPE

Rationale

Weighing and Dispensing
(Solid Form)

- Full-face powered air-
purifying respirator (PAPR) or
N95/FFP3 respirator within a
certified chemical fume hood.-
Disposable solid-front lab coat
with tight-fitting cuffs.- Double
nitrile gloves.- Safety glasses
or goggles (if not using a full-

face respirator).

High risk of aerosolization and
inhalation of the potent solid

compound.

Solution Preparation

- Certified chemical fume hood
or other ventilated enclosure.-
Lab coat.- Safety glasses with
side shields or chemical splash

goggles.- Nitrile gloves.

Reduced risk of aerosolization
compared to handling the
solid, but potential for splashes

and spills remains.

In Vitro / In Vivo Dosing

- Lab coat.- Safety glasses.-
Appropriate chemical-resistant

gloves.

Focus on preventing skin and
eye contact. The specific
procedure will dictate the level

of containment required.

Standard Operating Procedure for Safe Handling

[EEN

information.

. Preparation and Engineering Controls:

Before handling, consult the Safety Data Sheet (SDS) and any other available safety

e Ensure a certified chemical fume hood is operational and available for all manipulations of

solid CB-6644 and for the preparation of stock solutions.

o Prepare the work area by decontaminating surfaces and ensuring a spill kit is readily

accessible.

2. Handling and Solution Preparation:
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» When handling the solid, use appropriate engineering controls such as a ventilated
enclosure to minimize inhalation exposure.

o For preparing solutions, slowly add the solvent to the solid to avoid splashing. CB-6644 is
soluble in DMSO.

e Clearly label all containers with the compound name, concentration, solvent, and date of
preparation.

3. Storage:

e Store solid CB-6644 at -20°C.

Store stock solutions at -20°C or -80°C as recommended by the supplier to maintain stability.

Disposal Plan

All waste contaminated with CB-6644 must be treated as hazardous waste and disposed of
according to institutional and local regulations.

Waste Stream Disposal Procedure

- Collect in a dedicated, sealed, and clearly
Solid Waste labeled hazardous waste container.- Do not mix

with other solid waste.

- Collect in a sealed, leak-proof, and clearly
Liquid Waste (e.g., unused solutions) labeled hazardous waste container.- Do not

dispose of down the drain.

- Collect in a designated, puncture-resistant,
Contaminated Labware (e.g., pipette tips, tubes)  and sealed container labeled as hazardous

waste.

) ) - Carefully doff to avoid cross-contamination.-
Contaminated PPE (e.g., gloves, disposable lab ) ]
Place in a sealed bag or container labeled as
coats)
hazardous waste.
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Experimental Protocols and Data Presentation

While specific experimental protocols will vary, any procedure involving CB-6644 should be
designed to minimize exposure. All quantitative data from experiments should be summarized
in clearly structured tables for easy comparison and analysis.

Visualizations

The following diagrams illustrate the general safe handling workflow and the known signaling
pathway of CB-6644.
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Caption: General workflow for safely handling CB-6644.
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Caption: Simplified signaling pathway of CB-6644.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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